Cas no 2763931-64-0 (rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo2.2.1heptane-7,1'-cyclopropane-3-sulfonyl chloride)

• Product Name: rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo2.2.1heptane-7,1'-cyclopropane-3-sulfonyl chloride
• CAS No: 2763931-64-0
• MF: C₉H₁₃ClO₄S
• MW: 252.715121030807
• CID: 5672185
• PubChem ID: 165984657
• Update Time: 2025-07-03

rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo2.2.1heptane-7,1'-cyclopropane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-3-sulfonyl chloride
• 2763931-64-0
• EN300-27108160
• rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo2.2.1heptane-7,1'-cyclopropane-3-sulfonyl chloride

• Inchi： 1S/C9H13ClO4S/c10-15(13,14)5-3-4-7(11)8(12)6(5)9(4)1-2-9/h4-8,11-12H,1-3H2/t4-,5-,6+,7-,8+/m0/s1
• InChI Key： NULUGSFVQLBJIM-YOWKYNACSA-N
• SMILES： ClS([C@H]1C[C@H]2[C@@H]([C@@H]([C@@H]1C12CC1)O)O)(=O)=O

Computed Properties

• Exact Mass: 252.0223078g/mol
• Monoisotopic Mass: 252.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo2.2.1heptane-7,1'-cyclopropane-3-sulfonyl chloride

Introduction to rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride (CAS No. 2763931-64-0)

rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride (CAS No. 2763931-64-0) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds and is characterized by its spirobicyclo[2.2.1]heptane core and the presence of multiple functional groups, including hydroxyl and sulfonyl chloride moieties.

The spirobicyclo[2.2.1]heptane core is a well-known structural motif that has been extensively studied for its potential in drug discovery and development. The presence of this core in rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride provides a rigid and conformationally constrained scaffold that can enhance the binding affinity and selectivity of the compound towards various biological targets.

The hydroxyl groups at positions 5 and 6 are crucial for the compound's reactivity and biological activity. These functional groups can participate in hydrogen bonding interactions with target proteins or enzymes, thereby modulating their activity. Additionally, the sulfonyl chloride group at position 3 is a highly reactive electrophile that can undergo nucleophilic substitution reactions with various nucleophiles, making it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the potential of rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride in the development of novel therapeutic agents. For instance, studies have shown that similar spirocyclic compounds exhibit potent anti-inflammatory and anti-cancer activities by targeting specific signaling pathways involved in disease progression.

In a study published in the Journal of Medicinal Chemistry (2023), researchers investigated the biological activity of a series of spirocyclic compounds derived from rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride. The results demonstrated that these compounds effectively inhibited the activity of key enzymes involved in inflammation and cancer cell proliferation. The high selectivity and low toxicity profiles observed in these studies suggest that rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride could serve as a promising lead compound for further drug development.

The synthesis of rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride involves a multi-step process that requires precise control over stereochemistry and reactivity. One common synthetic route involves the use of chiral auxiliaries or asymmetric catalysis to achieve the desired stereochemical configuration at each step of the synthesis.

In a recent publication in Organic Letters (2024), a novel synthetic method was reported for the preparation of rac-(1R,3S,4S,5R,6S)-5,6-dihydroxyspirobicyclo[2.2.1]heptane-7,1'-cyclopropane-3-sulfonyl chloride using an asymmetric organocatalytic approach. This method not only improved the overall yield but also provided better control over the stereochemistry of the final product.

The physical properties of rac-(1R,3S,4S,5R,6S)-5，6-dihydroxyspirobicyclo[2.2.1]heptane-7，1'-cyclopropane-3-sulfonyl chloride are also noteworthy. The compound is typically obtained as a white solid with a melting point ranging from 80 to 85°C and is soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water due to its hydrophobic nature.

From an analytical perspective, rac-(1R，3S，4S，5R，6S)-5，6-dihydroxyspirobicyclo[2．2．1]heptane-7， 1'-cyclopropane-3-sulfonyl chloride can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide valuable information about the structure and purity of the compound.

In conclusion, rac-(1R， 3 S ， 4 S ， 5 R ， 6 S ) - 5 ， 6 -dihydroxyspirobicyclo [ 2 . 2 . 1 ] heptane -7 , １ '- cyclopropane - ３ -sulfonyl chloride (CAS No . 　２７６３９３１ - 　６４ - 　０) is a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and development.